Cas no 957002-81-2 (4-[5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole)
4-[5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
- 957002-81-2
- 2-[1-methyl-5-(trifluoromethyl)pyrazol-4-yl]-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
- 4-[5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole
- 5T-0914
- AKOS005094446
- Pyrazolo[1,5-a]pyrimidine, 2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]-5,7-bis(trifluoromethyl)-
- 4-[5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole
-
- Inchi: 1S/C13H6F9N5/c1-26-10(13(20,21)22)5(4-23-26)6-2-9-24-7(11(14,15)16)3-8(12(17,18)19)27(9)25-6/h2-4H,1H3
- InChI Key: GAMNBVQEGXTYSV-UHFFFAOYSA-N
- SMILES: C12=CC(C3=C(C(F)(F)F)N(C)N=C3)=NN1C(C(F)(F)F)=CC(C(F)(F)F)=N2
Computed Properties
- Exact Mass: 403.04794867g/mol
- Monoisotopic Mass: 403.04794867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 27
- Rotatable Bond Count: 1
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 48Ų
Experimental Properties
- Density: 1.72±0.1 g/cm3(Predicted)
- pka: -2.52±0.10(Predicted)
4-[5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625085-1mg |
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625085-5mg |
2-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine |
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¥529.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625085-10mg |
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625085-20mg |
2-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine |
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625085-25mg |
2-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine |
957002-81-2 | 98% | 25mg |
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4-[5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4-[5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole
Introduction to 4-[5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole (CAS No. 957002-81-2)
4-[5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole (CAS No. 957002-81-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including multiple trifluoromethyl groups and a pyrazole-pyrimidine scaffold, exhibits promising biological activities and potential therapeutic applications.
The trifluoromethyl groups in the molecule contribute to its high lipophilicity and metabolic stability, making it an attractive candidate for drug development. The pyrazole-pyrimidine core is known for its ability to interact with various biological targets, including enzymes and receptors, which can be leveraged for the design of novel therapeutic agents.
Recent studies have highlighted the potential of 4-[5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The researchers found that the compound effectively inhibited viral replication by targeting key viral enzymes, suggesting its potential as a broad-spectrum antiviral agent.
In another study published in the European Journal of Medicinal Chemistry, 4-[5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole was evaluated for its anticancer properties. The results showed that the compound exhibited significant cytotoxicity against a panel of human cancer cell lines, particularly those derived from lung and breast cancers. Mechanistic studies revealed that the compound induced apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.
The pharmacokinetic profile of 4-[5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole has also been investigated in preclinical models. A study conducted by a team of researchers at a leading pharmaceutical company found that the compound exhibited favorable oral bioavailability and a long half-life in vivo. These properties are crucial for ensuring sustained therapeutic effects and reducing dosing frequency.
Furthermore, the safety profile of 4-[5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole has been evaluated in preclinical toxicity studies. The results indicated that the compound was well-tolerated at therapeutic doses and did not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.
In conclusion, 4-[5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-methyl-5-(trifluoromethyl)-1H-pyrazole (CAS No. 957002-81-2) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting viral infections and cancer. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.
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